Cas no 2172626-27-4 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid
• CAS No: 2172626-27-4
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 5896956
• PubChem ID: 165552017
• Update Time: 2025-05-22

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid
• EN300-1492288
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]methyl}furan-2-carboxylic acid
• 2172626-27-4

• Inchi： 1S/C25H22N2O6/c28-23(27-14-16-11-12-22(33-16)24(29)30)10-5-13-26-25(31)32-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-12,21H,13-15H2,(H,26,31)(H,27,28)(H,29,30)/b10-5+
• InChI Key： QQSRKNKAFRVYLS-BJMVGYQFSA-N
• SMILES： O(C(NC/C=C/C(NCC1=CC=C(C(=O)O)O1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid

Comprehensive Overview of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid (CAS No. 2172626-27-4)

The compound 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid (CAS No. 2172626-27-4) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a furan-2-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the key features of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid is its compatibility with Fmoc-based peptide synthesis. The Fmoc group is a cornerstone in modern peptide chemistry, offering advantages such as mild deprotection conditions and compatibility with a wide range of functional groups. This compound’s but-2-enamidomethyl linker further enhances its utility by providing a stable yet flexible connection point for peptide chains, which is critical for maintaining the structural integrity of synthesized peptides.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted drug delivery. 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid has emerged as a pivotal building block in this field, enabling the creation of complex peptide sequences with high precision. Its application extends to the development of bioconjugates, where peptides are linked to other biomolecules for therapeutic or diagnostic purposes. This aligns with the growing trend of theranostics, which combines therapy and diagnostics into a single platform.

The compound’s furan-2-carboxylic acid moiety also contributes to its versatility. Furan derivatives are known for their bioactivity and are frequently explored in medicinal chemistry for their potential as anti-inflammatory, antimicrobial, or anticancer agents. Researchers are investigating whether the incorporation of this moiety into peptide structures could enhance their pharmacological properties. This has sparked interest in the broader scientific community, particularly in the context of drug repurposing and multi-target therapeutics.

From a synthetic chemistry perspective, CAS No. 2172626-27-4 represents a fine example of how tailored molecular design can address specific challenges in peptide synthesis. Its stability under standard SPPS conditions, combined with its reactivity in coupling reactions, makes it a reliable choice for researchers. Additionally, the compound’s compatibility with green chemistry principles is noteworthy, as it can be used in solvent-efficient protocols, reducing the environmental impact of chemical synthesis.

As the scientific community continues to explore the potential of peptide-based therapeutics, compounds like 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid will remain at the forefront of innovation. Its role in enabling the synthesis of complex, high-purity peptides aligns with the increasing demand for precision medicine and biologics. Future research may uncover even broader applications, particularly in areas such as vaccine development and immune modulation, where peptides play a critical role.

In summary, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}furan-2-carboxylic acid (CAS No. 2172626-27-4) is a multifaceted compound with significant implications for modern chemistry and medicine. Its unique structural features and synthetic utility make it indispensable in peptide research, while its potential applications in drug discovery and biotechnology continue to expand. As the field evolves, this compound is poised to remain a key player in the development of next-generation therapeutics.